Cas no 1427195-14-9 (4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde)

• Product Name: 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde
• CAS No: 1427195-14-9
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD24368641
• CID: 2604532
• Update Time: 2025-08-03

4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1-Fluoro-1-methyl-ethyl)-pyrimidine-5-carbaldehyde
• 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde

• MDL： MFCD24368641
• Inchi： 1S/C8H9FN2O/c1-8(2,9)7-6(4-12)3-10-5-11-7/h3-5H,1-2H3
• InChI Key： YGCLTHRISILVQH-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1C(C=O)=CN=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 42.8

Additional information on 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde

4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde: A Comprehensive Overview

4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde, identified by the CAS number 1427195-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its pyrimidine ring system and an aldehyde group, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural properties and functional attributes.

The core structure of 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde comprises a pyrimidine ring, a nitrogen-containing heterocycle, which is a fundamental scaffold in many bioactive compounds. The substitution pattern on the pyrimidine ring plays a crucial role in determining its reactivity and biological activity. Specifically, the presence of a fluorinated propan-2-yl group at the 4-position introduces steric and electronic effects that can influence the molecule's interactions with biological targets. Additionally, the aldehyde group at the 5-position provides a versatile functional handle for further chemical modifications.

Recent studies have explored the synthesis of 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde through various routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications. Computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound, highlighting its potential as a precursor for more complex molecules.

In terms of biological activity, 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, recent research has demonstrated its ability to modulate kinase activity, a key therapeutic target in oncology. The fluorinated substituent has been implicated in enhancing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Furthermore, its aldehyde group can participate in reversible covalent interactions with cysteine residues on proteins, offering a novel avenue for drug design.

The application of 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent experiments have explored its integration into thin-film transistor (TFT) devices, where it exhibits favorable charge transport characteristics. This dual functionality underscores the versatility of this compound across diverse scientific disciplines.

In conclusion, 4-(2-fluoropropan-2-yl)pyrimidine-5-carbaldehyde, with its distinctive chemical structure and multifaceted properties, represents a valuable asset in contemporary research. Its potential applications span drug discovery, material science, and beyond, making it an area of continued scientific exploration. As research progresses, further insights into its synthesis, biological activity, and practical applications will undoubtedly emerge.